ethyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)acrylate

• IUPAC Name: ethyl (Z)-3-(1,3-diphenylpyrazol-4-yl)prop-2-enoate
• InChI: InChI=1S/C20H18N2O2/c1-2-24-19(23)14-13-17-15-22(18-11-7-4-8-12-18)21-20(17)16-9-5-3-6-10-16/h3-15H,2H2,1H3/b14-13-
• InChI Key: HXSNKRPMKUEKKO-YPKPFQOOSA-N
• Canonical SMILES: CCOC(=O)C=CC1=CN(N=C1C2=CC=CC=C2)C3=CC=CC=C3
• Isomeric SMILES: CCOC(=O)/C=C\C1=CN(N=C1C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C20H18N2O2
• Molecular Weight: 318.4 g/mol

Description

Ethyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)acrylate, commonly known as EDA, is an organic compound that has gained significant attention in scientific research due to its potential applications in various fields. EDA is a pyrazole-based compound that has been synthesized through various methods.

Mechanism of Action

The mechanism of action of EDA is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. EDA has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. EDA has also been found to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
EDA has been found to exhibit various biochemical and physiological effects. EDA has been found to exhibit anti-inflammatory effects by inhibiting the production of inflammatory mediators, such as prostaglandins and cytokines. EDA has also been found to exhibit antimicrobial effects by inhibiting the growth of various bacteria and fungi. Additionally, EDA has been found to exhibit antitumor effects by inducing apoptosis and inhibiting the proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

EDA has several advantages and limitations for lab experiments. One advantage of EDA is its ease of synthesis, which allows for the production of large quantities of the compound. EDA is also stable under various conditions, making it suitable for use in different experimental setups. However, one limitation of EDA is its low solubility in water, which can limit its use in aqueous-based experiments. Additionally, EDA has not been extensively studied in vivo, which limits its potential applications in animal studies.

Future Directions

There are several future directions for the study of EDA. One potential direction is the development of EDA-based drugs for the treatment of various diseases, including inflammation and cancer. Another potential direction is the use of EDA in the synthesis of functional materials, including organic semiconductors and polymers. Additionally, further studies are needed to elucidate the mechanism of action of EDA and to explore its potential applications in various fields.
Conclusion:
In conclusion, EDA is a pyrazole-based compound that has gained significant attention in scientific research due to its potential applications in various fields. EDA can be synthesized through various methods and has been found to exhibit anti-inflammatory, antimicrobial, and antitumor properties. EDA has several advantages and limitations for lab experiments, and there are several future directions for the study of EDA. Overall, EDA is a promising compound that has the potential to contribute to various fields of scientific research.

Scientific Research Applications

EDA has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. EDA has been found to exhibit anti-inflammatory, antimicrobial, and antitumor properties, making it a potential candidate for drug development. EDA has also been used in the synthesis of various functional materials, including liquid crystals, polymers, and organic semiconductors.